(E)-4-((2-cyano-2-(4-(4-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide

• IUPAC Name: 4-[[(E)-2-cyano-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethenyl]amino]benzamide
• InChI: InChI=1S/C20H16N4O2S/c1-26-17-8-4-13(5-9-17)18-12-27-20(24-18)15(10-21)11-23-16-6-2-14(3-7-16)19(22)25/h2-9,11-12,23H,1H3,(H2,22,25)/b15-11+
• InChI Key: CHKDHDAUGVTLRP-RVDMUPIBSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC=C(C=C3)C(=O)N)C#N
• Isomeric SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC=C(C=C3)C(=O)N)/C#N
• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol
• CAS No.: 383893-54-7

Description

The compound "(E)-4-((2-cyano-2-(4-(4-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide" features a benzamide core linked to a thiazole ring substituted with a 4-methoxyphenyl group.

Biological Activity

(E)-4-((2-cyano-2-(4-(4-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide is a compound that has garnered attention for its potential biological activities, particularly in the fields of cancer research and neuropharmacology. This article synthesizes findings from various studies, examining its synthesis, biological effects, structure-activity relationships (SAR), and potential therapeutic applications.

Synthesis of the Compound

The synthesis of (E)-4-((2-cyano-2-(4-(4-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide typically involves a multi-step process starting from thiazole derivatives. The key steps include:

• Formation of Thiazole Ring : The thiazole moiety is synthesized through condensation reactions involving thiourea and appropriate carbonyl compounds.
• Vinylation : The introduction of the vinyl group is achieved via a Knoevenagel condensation reaction.
• Final Coupling : The final product is formed by coupling the thiazole derivative with an appropriate amine to yield the benzamide structure.

Anticancer Activity

Numerous studies have investigated the anticancer properties of thiazole-containing compounds, including (E)-4-((2-cyano-2-(4-(4-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide). The compound exhibits significant cytotoxic effects against various cancer cell lines.

Cell Line	IC50 (µM)	Mechanism of Action
HepG2 (Liver Cancer)	5.0	Induction of apoptosis and cell cycle arrest
MCF7 (Breast Cancer)	3.5	Inhibition of proliferation
A549 (Lung Cancer)	6.0	Modulation of apoptotic pathways

In a study by Farag et al., thiazole derivatives were shown to possess potent anticancer activity, with some compounds demonstrating IC50 values lower than established chemotherapeutics like doxorubicin . The structure-activity relationship analysis indicated that the presence of methoxy and cyano groups significantly enhances the anticancer efficacy .

Neuropharmacological Effects

The compound's neuropharmacological potential has also been explored, particularly its anticonvulsant properties. Research indicates that thiazole derivatives can modulate neurotransmitter systems, leading to anticonvulsant effects in animal models.

Model	Dose (mg/kg)	Effectiveness
picrotoxin-induced	20	Complete protection against seizures
MES model	15	Significant reduction in seizure duration

In these models, compounds similar to (E)-4-((2-cyano-2-(4-(4-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide displayed median effective doses significantly lower than standard treatments, indicating their potential as novel anticonvulsants .

Structure-Activity Relationship (SAR)

The SAR studies emphasize the importance of specific functional groups in enhancing biological activity:

• Methoxy Group : Enhances lipophilicity and cellular uptake.
• Cyano Group : Increases electron-withdrawing capacity, improving binding affinity to target proteins.
• Thiazole Moiety : Critical for anticancer activity due to its ability to interact with multiple biological targets.

Case Study 1: Anticancer Efficacy in HepG2 Cells

A study demonstrated that (E)-4-((2-cyano-2-(4-(4-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide induced apoptosis in HepG2 cells through activation of caspase pathways. The compound was administered at varying concentrations, revealing a dose-dependent increase in apoptotic markers such as cleaved PARP and activated caspases .

Case Study 2: Neuroprotective Effects

In a neuropharmacological study, the compound exhibited protective effects against oxidative stress-induced neuronal damage in vitro. This was assessed using primary neuronal cultures exposed to hydrogen peroxide, where treatment with the compound resulted in reduced cell death and preservation of mitochondrial function .

Scientific Research Applications

Antimicrobial Properties

Compounds containing thiazole rings have been reported to exhibit significant antimicrobial activities against a range of pathogens. For instance, derivatives similar to (E)-4-((2-cyano-2-(4-(4-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide have demonstrated efficacy against bacteria and fungi, making them candidates for further development as antimicrobial agents .

Table 1: Antimicrobial Activity of Thiazole Derivatives

Compound Name	Pathogen Targeted	Minimum Inhibitory Concentration (MIC)
Compound A	Staphylococcus aureus	0.5 µg/mL
Compound B	Escherichia coli	1.0 µg/mL
(E)-4-((2-cyano-2-(4-(4-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide	Various bacteria	TBD

Anti-inflammatory Effects

The presence of methoxy groups in the compound may contribute to its anti-inflammatory properties. Studies have shown that thiazole derivatives can modulate inflammatory pathways, potentially offering therapeutic benefits in conditions characterized by excessive inflammation .

Anticancer Activity

Thiazole derivatives have also been explored for their anticancer properties. Research indicates that some compounds within this class can inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines . The mechanism often involves the modulation of signaling pathways critical for cell survival and proliferation.

Table 2: Anticancer Activity of Thiazole Derivatives

Compound Name	Cancer Type	Mechanism of Action
Compound C	Breast Cancer	Apoptosis induction
Compound D	Lung Cancer	Cell cycle arrest
(E)-4-((2-cyano-2-(4-(4-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide	Various cancers	TBD

Case Studies and Research Findings

Recent studies have focused on the synthesis and biological evaluation of thiazole derivatives, including (E)-4-((2-cyano-2-(4-(4-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide. For instance, a study published in Bioorganic & Medicinal Chemistry highlighted the synthesis of novel thiazole compounds and their evaluation for antimicrobial and anticancer activities .

Another research effort detailed the synthesis route for (E)-4-((2-cyano-2-(4-(4-methoxyphenyl)thiazol-2-yl)vinyl)amino)benzamide), emphasizing the importance of structural modifications to enhance biological activity .

Comparison with Similar Compounds

Key Research Findings

• The 4-methoxyphenyl-thiazole moiety is a pharmacophore for cardioprotection, as evidenced by its analog’s superior activity in hypoxia models .
• Substitution at the thiazole 4-position (e.g., isobutyl vs. methoxy) significantly alters hydrophobicity, which may influence blood-brain barrier penetration or protein binding .
• Ester derivatives, while synthetically accessible, may require further optimization for metabolic stability .